Cas no 30130-35-9 (1-Acetyl-2-pyrrolidinecarboxamide)

1-Acetyl-2-pyrrolidinecarboxamide is a specialized organic compound featuring a pyrrolidine core functionalized with an acetyl group and a carboxamide moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate or building block. Its amide functionality enhances stability and solubility, facilitating its use in diverse reaction conditions. The acetyl group offers reactivity for further derivatization, making it valuable for constructing complex molecular architectures. The compound’s well-defined purity and consistent performance ensure reliability in research and industrial processes. Its balanced physicochemical properties make it suitable for applications requiring precise molecular modifications.

1-Acetyl-2-pyrrolidinecarboxamide structure

30130-35-9 structure

Product Name:1-Acetyl-2-pyrrolidinecarboxamide

CAS No:30130-35-9

MF:C₇H₁₂N₂O₂

MW:156.182381629944

MDL:MFCD03939870

CID:314590

PubChem ID:314477

Update Time:2025-05-27

1-Acetyl-2-pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

- 1-Acetyl-2-pyrrolidinecarboxamide
- 1-acetylpyrrolidine-2-carboxamide
- 2-Pyrrolidinecarboxamide,1-acetyl-
- AKOS009029789
- SCHEMBL642427
- EN300-321946
- FT-0637361
- Q-102874
- F78332
- FT-0687373
- NSC231951
- 30130-35-9
- BS-25271
- SB46705
- CS-0205325
- 4-(2-BROMO-PENTANOYL)-BENZOICACIDMETHYLESTER
- 1-Acetylprolinamide
- n-acetyl-dl-prolinamide
- NSC-231951
- Ac-Pro-NH
- DTXSID00310818
- DB-043577
- 2-Pyrrolidinecarboxamide,1-acetyl-(6CI,9CI)
- (R)-1-Acetylpyrrolidine-2-carboxamide
- MDL： MFCD03939870
- Inchi： 1S/C7H12N2O2/c1-5(10)9-4-2-3-6(9)7(8)11/h6H,2-4H2,1H3,(H2,8,11)
- InChI Key： CXURPNUIYCJENH-UHFFFAOYSA-N
- SMILES： O=C(C1CCCN1C(C)=O)N

Computed Properties

Exact Mass: 156.08996
Monoisotopic Mass: 156.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 63.4Å²

Experimental Properties

PSA: 63.4

1-Acetyl-2-pyrrolidinecarboxamide Pricemore >>

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